Cas no 2229396-39-6 (5-(5-fluoro-2-nitrophenyl)-1-methyl-1H-pyrazol-4-amine)

• Product Name: 5-(5-fluoro-2-nitrophenyl)-1-methyl-1H-pyrazol-4-amine
• CAS No: 2229396-39-6
• MF: C₁₀H₉FN₄O₂
• MW: 236.202464818954
• CID: 6583710
• PubChem ID: 165880922
• Update Time: 2025-08-04

5-(5-fluoro-2-nitrophenyl)-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-(5-fluoro-2-nitrophenyl)-1-methyl-1H-pyrazol-4-amine
• 2229396-39-6
• EN300-1793041

• Inchi： 1S/C10H9FN4O2/c1-14-10(8(12)5-13-14)7-4-6(11)2-3-9(7)15(16)17/h2-5H,12H2,1H3
• InChI Key： QDAHQZDEVYQRIZ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1=C(C=NN1C)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 236.07095370g/mol
• Monoisotopic Mass: 236.07095370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.7Ų

Additional information on 5-(5-fluoro-2-nitrophenyl)-1-methyl-1H-pyrazol-4-amine

5-(5-Fluoro-2-Nitrophenyl)-1-Methyl-1H-Pyrazol-4-Amine: A Comprehensive Overview

5-(5-Fluoro-2-Nitrophenyl)-1-Methyl-1H-Pyrazol-4-Amine is a compound with the CAS number 2229396-39-6, which has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique molecular structure, which combines a pyrazole ring with a substituted phenyl group. The presence of both a fluoro and nitro substituent on the phenyl ring introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of 5-(5-fluoro-2-nitrophenyl)-1-methyl-1H-pyrazol-4-amine involves a series of well-established organic reactions, including nucleophilic aromatic substitution and amine functionalization. Recent advancements in catalytic methods have enabled more efficient and selective pathways for its production, reducing costs and improving yields. This has made the compound more accessible for research and industrial applications.

One of the most promising areas of application for this compound is in the development of advanced materials. Researchers have explored its potential as a building block for constructing heterocyclic frameworks, which are essential in the design of high-performance polymers and coordination complexes. The combination of the pyrazole ring's inherent aromaticity and the electron-withdrawing effects of the nitro group makes this compound highly versatile in such contexts.

Moreover, 5-(5-fluoro-2-nitrophenyl)-1-methyl-1H-pyrazol-4-amine has shown potential in pharmacological applications. Studies have demonstrated its ability to modulate key biological pathways, making it a candidate for drug discovery efforts. Recent research has focused on its role as an inhibitor of certain enzymes, highlighting its potential in treating various diseases, including cancer and inflammatory disorders.

In terms of environmental impact, this compound has been evaluated for its biodegradability and toxicity profiles. Initial studies suggest that it exhibits low toxicity to aquatic organisms, which is a positive indicator for its safe use in industrial settings. However, further research is required to fully understand its long-term environmental effects.

The structural versatility of 5-(5-fluoro-2-nitrophenyl)-1-methyl-1H-pyrazol-4-amino also makes it an attractive candidate for use in electronic materials. Its ability to act as a ligand in metalloorganic frameworks (MOFs) has been explored, with promising results in enhancing the conductivity and stability of these materials. This opens up new possibilities in the field of energy storage and electronics.

Looking ahead, the continued exploration of 5-(5-fluoro-2-nitrophenyl)-1-methyl-1H-pyrazol-4-amino will undoubtedly yield further insights into its properties and applications. As research progresses, this compound is expected to play an increasingly important role in advancing both academic and industrial frontiers.